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Compound of Interest

Compound Name: Mead Acid

Cat. No.: B164272 Get Quote

Introduction

Mead Acid (20:3n-9), or cis-5,8,11-eicosatrienoic acid, is an omega-9 polyunsaturated fatty

acid (PUFA) synthesized endogenously from oleic acid.[1][2] While present at low levels in

most tissues under normal conditions, its concentration significantly increases during states of

essential fatty acid (EFA) deficiency.[3][4] This makes Mead Acid a critical biomarker for

assessing nutritional status and investigating diseases associated with EFA imbalances.[1][5]

Furthermore, Mead Acid is a substrate for the same enzymes that metabolize arachidonic acid

—cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP450)—leading to

the production of various signaling molecules.[3][6][7] These metabolites, such as

hydroxyeicosatrienoic acids (HETrEs) and leukotrienes, may play roles in inflammation and

other physiological processes.[3][8]

These application notes provide detailed protocols for the extraction, purification, and

preparation of Mead Acid from biological tissues and cell cultures for subsequent analysis,

typically by mass spectrometry.

Quantitative Data: Mead Acid Levels in Human
Tissues
The concentration of Mead Acid varies significantly between tissues and physiological states.

The following table summarizes reported levels in various human tissues.
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Biological
Source
(Human)

Tissue/Cell
Type

Condition

Mead Acid
Level (% of
Total Fatty
Acids)

Reference(s)

Adult Plasma Normal 0.16% [1]

Fetus Plasma Normal 0.44% [1]

Adult Liver Normal 0.2% [1]

Fetus Liver Normal 0.4% [1]

Adult Blood Vessels Normal 0.1% [1]

Fetus Blood Vessels Normal 2.4% [1]

Adult Serum Normal 0.24% [1]

Cord Blood
Mononuclear

Cells
Term 0.27% [1]

Cord Blood
Mononuclear

Cells
Preterm 0.11% [1]

Experimental Workflows and Signaling Pathways
Visualizing the experimental process and the relevant biological pathways is crucial for

understanding the context of Mead Acid analysis.
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Experimental Workflow for Mead Acid Analysis

Sample Collection & Preparation

Lipid Extraction

Purification & Derivatization

Analysis

Tissue or Cell Pellet

Homogenization / Lysis
(e.g., with solvent)

Liquid-Liquid Extraction
(e.g., Folch or Bligh-Dyer)

Phase Separation
(add H2O or saline)

Collect Organic Phase
(contains total lipids)

Solvent Evaporation
(under Nitrogen stream)

Solid-Phase Extraction (SPE)
(C18 cartridge)

Elute Eicosanoids
(e.g., with Methyl Formate)

Derivatization (optional)
(for GC-MS analysis, e.g., FAMEs)

LC-MS/MS or GC-MS Analysis

Click to download full resolution via product page

Caption: General workflow from sample collection to instrumental analysis.
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Biosynthesis of Mead Acid from Oleic Acid

Oleic Acid (18:1n-9)

18:2n-9

Fads2 (Δ6-desaturase)

20:1n-9

Elovl5 (Elongase)

20:2n-9

Elovl5 (Elongase) Fads2 (Δ6-desaturase)

Mead Acid (20:3n-9)

Fads1 (Δ5-desaturase)

Metabolism of Mead Acid

Mead Acid
(20:3n-9)

5-Lipoxygenase
(5-LOX)

Cyclooxygenase
(COX) Leukotriene C3 (LTC3)

via 5-LOX pathway

5-HETrE
(5-Hydroxyeicosatrienoic acid) Prostaglandin Analogs

5-oxo-ETrE
(5-Oxoeicosatrienoic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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